Cas no 2248198-37-8 ((2R)-2-methyl-3-(1-methylcyclopropyl)propan-1-ol)

(2R)-2-Methyl-3-(1-methylcyclopropyl)propan-1-ol is a chiral alcohol featuring a cyclopropane ring and a branched alkyl chain, offering unique steric and electronic properties for synthetic applications. Its rigid cyclopropyl group enhances conformational stability, making it valuable in asymmetric synthesis and pharmaceutical intermediates. The (2R)-stereochemistry ensures enantioselective reactivity, particularly useful in catalytic transformations or chiral auxiliary frameworks. The compound's structural features, including the tertiary alcohol and constrained ring system, contribute to its utility in designing bioactive molecules or fine chemicals with tailored steric profiles. Suitable for controlled functionalization, it serves as a versatile building block in medicinal chemistry and material science.
(2R)-2-methyl-3-(1-methylcyclopropyl)propan-1-ol structure
2248198-37-8 structure
Product Name:(2R)-2-methyl-3-(1-methylcyclopropyl)propan-1-ol
CAS No:2248198-37-8
MF:C8H16O
MW:128.212042808533
CID:6299658
PubChem ID:137941243
Update Time:2025-06-08

(2R)-2-methyl-3-(1-methylcyclopropyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (2R)-2-methyl-3-(1-methylcyclopropyl)propan-1-ol
    • 2248198-37-8
    • EN300-6506747
    • Inchi: 1S/C8H16O/c1-7(6-9)5-8(2)3-4-8/h7,9H,3-6H2,1-2H3/t7-/m1/s1
    • InChI Key: FVVDCMPMRWNHQD-SSDOTTSWSA-N
    • SMILES: OC[C@H](C)CC1(C)CC1

Computed Properties

  • Exact Mass: 128.120115130g/mol
  • Monoisotopic Mass: 128.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 94.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 20.2Ų

(2R)-2-methyl-3-(1-methylcyclopropyl)propan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6506747-0.05g
(2R)-2-methyl-3-(1-methylcyclopropyl)propan-1-ol
2248198-37-8
0.05g
$1851.0 2023-05-31
Enamine
EN300-6506747-0.1g
(2R)-2-methyl-3-(1-methylcyclopropyl)propan-1-ol
2248198-37-8
0.1g
$1939.0 2023-05-31
Enamine
EN300-6506747-0.25g
(2R)-2-methyl-3-(1-methylcyclopropyl)propan-1-ol
2248198-37-8
0.25g
$2027.0 2023-05-31
Enamine
EN300-6506747-0.5g
(2R)-2-methyl-3-(1-methylcyclopropyl)propan-1-ol
2248198-37-8
0.5g
$2115.0 2023-05-31
Enamine
EN300-6506747-1.0g
(2R)-2-methyl-3-(1-methylcyclopropyl)propan-1-ol
2248198-37-8
1g
$2203.0 2023-05-31
Enamine
EN300-6506747-2.5g
(2R)-2-methyl-3-(1-methylcyclopropyl)propan-1-ol
2248198-37-8
2.5g
$4319.0 2023-05-31
Enamine
EN300-6506747-5.0g
(2R)-2-methyl-3-(1-methylcyclopropyl)propan-1-ol
2248198-37-8
5g
$6390.0 2023-05-31
Enamine
EN300-6506747-10.0g
(2R)-2-methyl-3-(1-methylcyclopropyl)propan-1-ol
2248198-37-8
10g
$9474.0 2023-05-31

(2R)-2-methyl-3-(1-methylcyclopropyl)propan-1-ol Related Literature

Additional information on (2R)-2-methyl-3-(1-methylcyclopropyl)propan-1-ol

Introduction to (2R)-2-methyl-3-(1-methylcyclopropyl)propan-1-ol (CAS No. 2248198-37-8)

(2R)-2-methyl-3-(1-methylcyclopropyl)propan-1-ol, identified by its CAS number 2248198-37-8, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique stereochemical configuration and structural motifs, presents a promising scaffold for the development of novel therapeutic agents. The presence of a chiral center at the second carbon atom, as indicated by the (R) configuration, underscores its potential as a key intermediate in the synthesis of enantiomerically pure drugs, which are increasingly favored in modern medicine due to their enhanced efficacy and reduced side effects.

The molecular structure of (2R)-2-methyl-3-(1-methylcyclopropyl)propan-1-ol consists of a propanol backbone substituted with a 1-methylcyclopropyl group at the third carbon. This structural arrangement imparts distinct electronic and steric properties to the molecule, making it an attractive candidate for further functionalization. In recent years, there has been a growing interest in leveraging such structural features to design molecules with specific biological activities. The cyclopropyl ring, in particular, is known for its ability to modulate interactions with biological targets, often enhancing binding affinity and selectivity.

One of the most compelling aspects of (2R)-2-methyl-3-(1-methylcyclopropyl)propan-1-ol is its potential application in the synthesis of chiral auxiliaries and ligands used in asymmetric catalysis. The stereochemical purity of this compound makes it an ideal candidate for generating enantiomerically enriched intermediates in multi-step synthetic routes. Such intermediates are crucial for constructing complex drug molecules with high enantiomeric purity, which is often a prerequisite for regulatory approval and commercialization. Recent advances in catalytic methods have further highlighted the utility of chiral compounds like this one in facilitating efficient and scalable syntheses.

In the realm of drug discovery, the exploration of novel scaffolds is essential for overcoming resistance mechanisms and improving therapeutic outcomes. The structural features of (2R)-2-methyl-3-(1-methylcyclopropyl)propan-1-ol suggest its potential as a building block for molecules targeting various biological pathways. For instance, the bulky 1-methylcyclopropyl group can serve as a steric anchor, optimizing interactions with protein binding pockets. This concept has been demonstrated in several recent studies where similar structural motifs have been employed to develop inhibitors with enhanced pharmacological profiles.

The synthesis of (2R)-2-methyl-3-(1-methylcyclopropyl)propan-1-ol presents both challenges and opportunities for synthetic chemists. Traditional methods often rely on multi-step sequences involving chiral resolution or asymmetric synthesis to achieve the desired stereochemical configuration. However, recent innovations in synthetic methodology have provided more efficient routes to complex stereocenters. For example, transition-metal-catalyzed reactions and biocatalytic approaches have emerged as powerful tools for constructing intricate molecular frameworks with high enantiomeric purity.

From a computational chemistry perspective, the study of (2R)-2-methyl-3-(1-methylcyclopropyl)propan-1-ol has provided valuable insights into molecular interactions and binding affinities. Advanced computational models have been employed to predict how this compound might interact with biological targets such as enzymes and receptors. These predictions are crucial for guiding experimental efforts and optimizing lead compounds during drug development pipelines. By integrating experimental data with computational insights, researchers can accelerate the discovery process and reduce the time-to-market for new therapeutics.

The pharmacological potential of derivatives of (2R)-2-methyl-3-(1-methylcyclopropyl)propan-1-ol has also been explored in preclinical studies. Researchers have synthesized various analogs to evaluate their biological activity across different disease models. Preliminary results indicate that certain derivatives exhibit promising efficacy in inhibiting key enzymatic pathways associated with metabolic disorders and inflammatory conditions. These findings underscore the importance of this compound as a scaffold for further medicinal chemistry investigations.

As our understanding of complex biological systems continues to evolve, so does our appreciation for the role of structurally unique molecules like (2R)-2-methyl-3-(1-methylcyclopropyl)propan-1-ol. The ability to design molecules with precise stereochemical control is becoming increasingly critical in addressing unmet medical needs. By leveraging advances in synthetic chemistry, computational biology, and pharmacology, researchers are poised to unlock new therapeutic possibilities using compounds such as this one.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.